Cas no 2639414-73-4 (Tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

• Product Name: Tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 2639414-73-4
• MF: C₁₆H₁₇F₃N₂O₂S
• MW: 358.378593206406
• CID: 5651823
• PubChem ID: 165899075
• Update Time: 2025-06-12

Tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• 2639414-73-4
• EN300-28230235
• Tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C16H17F3N2O2S/c1-9-6-5-7-10(8-9)20-14-21-12(16(17,18)19)11(24-14)13(22)23-15(2,3)4/h5-8H,1-4H3,(H,20,21)
• InChI Key： JUUBSEMUVHGSCC-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(F)(F)F)=C1C(=O)OC(C)(C)C)NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 358.09628345g/mol
• Monoisotopic Mass: 358.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

Comprehensive Overview of Tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2639414-73-4)

Tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2639414-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, featuring a trifluoromethyl group and a tert-butyl ester moiety, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules due to its versatile reactivity.

In recent years, the demand for fluorinated compounds like Tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate has surged, driven by their enhanced metabolic stability and lipophilicity. These properties make them invaluable in the development of targeted therapies and small-molecule inhibitors. The compound's CAS No. 2639414-73-4 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in medicinal chemistry and crop protection research.

One of the key advantages of this compound lies in its structural modularity, allowing for facile modifications to optimize pharmacokinetic profiles. The trifluoromethyl group is particularly noteworthy, as it often enhances binding affinity to biological targets. This feature aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. Additionally, the tert-butyl ester group provides a handle for further derivatization, making it a popular choice for combinatorial chemistry.

From an industrial perspective, Tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to its production, addressing environmental concerns while maintaining high yields. This aligns with the growing emphasis on eco-friendly manufacturing processes in the chemical sector.

The compound's potential extends beyond pharmaceuticals. Its thiazole core is being investigated for applications in functional materials, such as organic semiconductors and liquid crystals. The integration of fluorine atoms into these materials can improve their thermal stability and electronic properties, making them suitable for next-generation optoelectronic devices. This multidisciplinary relevance ensures that CAS No. 2639414-73-4 remains a topic of interest across scientific communities.

In summary, Tert-butyl 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate represents a compelling case study in modern chemical innovation. Its combination of structural features, reactivity, and applications positions it as a valuable tool for researchers tackling challenges in healthcare, agriculture, and advanced materials. As synthetic methodologies evolve, this compound is likely to play an even greater role in shaping future technologies.